Cas no 2167821-77-2 (rac-methyl (1r,3r)-3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate)

• Product Name: rac-methyl (1r,3r)-3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate
• CAS No: 2167821-77-2
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 5106169
• PubChem ID: 105505037
• Update Time: 2025-06-13

rac-methyl (1r,3r)-3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1r,3r)-3-amino-1-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylate
• rac-methyl (1r,3r)-3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate

• Inchi： 1S/C11H20N2O4/c1-10(2,3)17-9(15)13-11(8(14)16-4)5-7(12)6-11/h7H,5-6,12H2,1-4H3,(H,13,15)/t7-,11+
• InChI Key： GRALQFVTCWJRQX-DGFRNANFSA-N
• SMILES： [C@]1(NC(OC(C)(C)C)=O)(C(OC)=O)C[C@@H](N)C1

Additional information on rac-methyl (1r,3r)-3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate

Comprehensive Overview of rac-methyl (1r,3r)-3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate (CAS No. 2167821-77-2)

The compound rac-methyl (1r,3r)-3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate (CAS No. 2167821-77-2) is a cyclobutane derivative with significant potential in pharmaceutical and organic synthesis applications. Its unique structure, featuring both amino and tert-butoxycarbonyl (Boc) protective groups, makes it a versatile intermediate for drug discovery and peptide synthesis. Researchers and chemists are increasingly interested in this compound due to its role in the development of novel therapeutics, particularly in the fields of small molecule inhibitors and protease-targeted drugs.

In recent years, the demand for cyclobutane-based scaffolds has surged, driven by their conformational rigidity and bioisosteric properties. The rac-methyl (1r,3r) configuration of this compound offers stereochemical diversity, which is critical for optimizing drug efficacy and reducing off-target effects. The Boc-protected amino group enhances its stability during synthetic processes, making it a preferred choice for multi-step reactions. This aligns with the growing trend in medicinal chemistry to explore constrained ring systems for improved pharmacokinetics.

From a synthetic perspective, CAS No. 2167821-77-2 serves as a key building block for peptide mimetics and bioconjugation. Its compatibility with standard coupling reagents like HATU and DIC facilitates seamless integration into complex molecular architectures. Additionally, the methyl ester moiety provides a handle for further functionalization, enabling the creation of diverse analogs. This adaptability has sparked interest in its use for covalent inhibitor design, a hot topic in drug development circles.

The compound’s relevance extends to AI-driven drug discovery, where computational models prioritize structurally unique intermediates for virtual screening. Its cyclobutane core is frequently flagged by algorithms due to its balanced lipophilicity and hydrogen-bonding capacity. As the pharmaceutical industry shifts toward fragment-based drug design, rac-methyl (1r,3r)-3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate is poised to play a pivotal role in hit-to-lead optimization.

Quality control and scalability are also critical considerations for this compound. Advanced analytical techniques such as HPLC and LC-MS are employed to ensure high purity, meeting the stringent requirements of preclinical studies. Suppliers often highlight its batch-to-batch consistency, a factor increasingly scrutinized by regulatory agencies. This emphasis on reproducibility resonates with the broader push for green chemistry and sustainable manufacturing practices.

In summary, rac-methyl (1r,3r)-3-amino-1-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylate (CAS No. 2167821-77-2) represents a cutting-edge tool for modern drug discovery. Its structural features, synthetic flexibility, and alignment with industry trends underscore its value as a high-potential intermediate. As research continues to explore its applications, this compound is likely to remain a focal point for innovation in medicinal chemistry and beyond.